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Compound of Interest

Compound Name: Ethyl methyl carbonate

Cat. No.: B1332091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl methyl carbonate (EMC) is a flammable liquid commonly utilized as a solvent in

laboratory settings and various industrial applications. This guide provides an in-depth overview

of its safety data and outlines essential precautions for its handling and storage to ensure a

safe working environment.

Core Safety and Physical Data
This section summarizes the key quantitative data for ethyl methyl carbonate, providing a

clear reference for its physical, chemical, and toxicological properties.

Physical and Chemical Properties
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Property Value Reference(s)

Molecular Formula C₄H₈O₃ [1]

Molecular Weight 104.11 g/mol [1]

Appearance Colorless liquid [1]

Odor Ether-like [2]

Melting Point -55 °C [2]

Boiling Point 107 °C [2]

Density 1.006 g/mL at 25 °C [1]

Flash Point 23.9 °C [1]

Vapor Pressure 43 hPa at 25 °C [1]

Water Solubility 46.8 g/L at 20 °C [1]

Toxicological Data
Endpoint Species Route Value Reference(s)

LD50 Rat Oral > 5,000 mg/kg [3]

LC50 Rat Inhalation > 17.6 mg/L (4 h) [3]

Skin

Corrosion/Irritatio

n

Rabbit Dermal
Not classified as

an irritant
[3]

Serious Eye

Damage/Irritation
Rabbit Ocular

Not classified as

an irritant
[3]

Occupational Exposure Limits
Currently, there are no established occupational exposure limits (e.g., TWA, STEL) for ethyl
methyl carbonate from major regulatory bodies such as the Occupational Safety and Health

Administration (OSHA), the American Conference of Governmental Industrial Hygienists

(ACGIH), or the National Institute for Occupational Safety and Health (NIOSH).[3][4][5] It is
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crucial to handle this chemical with appropriate engineering controls and personal protective

equipment to minimize exposure.

Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to ensure safety when working

with ethyl methyl carbonate.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific handling procedure

should be conducted to determine the appropriate level of personal protective equipment. The

following table outlines general PPE recommendations.

Protection Type Specification Reference(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

[6]

Skin Protection

Chemical-resistant gloves

(e.g., butyl rubber), and a lab

coat or flame-retardant, anti-

static protective clothing.

[6][7]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended if ventilation

is inadequate or for emergency

situations.

[6][8]

Safe Handling Practices
Ventilation: Always handle ethyl methyl carbonate in a well-ventilated area, such as a

chemical fume hood, to minimize the inhalation of vapors.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

This is a flammable liquid.
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Static Discharge: Take precautionary measures against static discharge.[2] Ground and bond

containers and receiving equipment.[2]

Tools: Use non-sparking tools when handling.[2]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly

after handling.[7] Do not eat, drink, or smoke in areas where the chemical is handled or

stored.[7]

Storage Conditions
Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.

[6]

Incompatible Materials: Store away from strong oxidizing agents, acids, and bases.[3]

Temperature: Store at ambient temperature.

Emergency Response Procedures
In the event of an emergency, prompt and appropriate action is critical. The following sections

detail the recommended protocols for fires and accidental spills.

Fire Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂).[3][6] Water spray can be used to cool containers but may be ineffective at

extinguishing the fire.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The vapor is heavier than air and may travel a considerable distance to a

source of ignition and flash back.[3] Combustion may produce toxic fumes of carbon

monoxide and carbon dioxide.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[2]
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Accidental Release Measures
Personal Precautions: Evacuate personnel from the area.[8] Remove all sources of ignition.

[6] Ensure adequate ventilation.[8] Wear appropriate personal protective equipment as

outlined in the PPE section.[8]

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[9]

Containment and Cleanup: For small spills, absorb with an inert material such as sand,

earth, or vermiculite.[3][9] Collect the absorbed material and place it in a suitable, labeled

container for disposal.[9] For large spills, dike the area to contain the spill and contact

emergency services.

Visualized Workflows and Relationships
To further clarify the safety protocols, the following diagrams illustrate key workflows and logical

relationships for handling and emergency response.
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Handling Precautions

Storage Precautions

Use in Well-Ventilated Area / Fume Hood

Keep Away from Ignition Sources

Prevent Static Discharge (Grounding)

Use Non-Sparking Tools

Wear Appropriate PPE

Practice Good Personal Hygiene

Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Store Away from Incompatibles

Ethyl Methyl
Carbonate

Click to download full resolution via product page

Figure 1: Logical relationships for handling and storage precautions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1332091?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response Protocol Fire Response Protocol

Accidental Spill Occurs

Evacuate Area

Remove Ignition Sources

Ensure Ventilation

Don Appropriate PPE

Contain Spill with Inert Material

Collect and Dispose of Waste

Fire Occurs

Evacuate Area

Use Appropriate Extinguishing Media

Cool Nearby Containers Wear SCBA and Full Protective Gear

Click to download full resolution via product page

Figure 2: Emergency response workflow for spills and fires.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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